(3S)-3-amino-9-fluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one dihydrochloride

• Molecular Formula: C9H12Cl2FN3O
• Molecular Weight: 268.11 g/mol
• IUPAC Name: (3S)-3-amino-6-fluoro-1,2,3,5-tetrahydro-1,5-benzodiazepin-4-one;dihydrochloride
• InChI: InChI=1S/C9H10FN3O.2ClH/c10-5-2-1-3-7-8(5)13-9(14)6(11)4-12-7;;/h1-3,6,12H,4,11H2,(H,13,14);2*1H/t6-;;/m0../s1
• InChI Key: DNMSKDNIDHFEQF-ILKKLZGPSA-N
• Isomeric SMILES: C1[C@@H](C(=O)NC2=C(N1)C=CC=C2F)N.Cl.Cl
• Canonical SMILES: C1C(C(=O)NC2=C(N1)C=CC=C2F)N.Cl.Cl

Description

The compound “(3S)-3-amino-9-fluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one dihydrochloride” is a fluorinated benzodiazepine derivative with a stereospecific amino group at the 3-position and a hydrochloride salt formulation. Benzodiazepines are a class of psychoactive drugs known for their anxiolytic, sedative, and muscle-relaxant properties. The structural uniqueness of this compound lies in its fused diazepine ring system, fluorine substitution at the 9-position, and stereochemistry at the 3S position, which may influence receptor binding affinity and metabolic stability.

Preparation Methods

Solid-Phase Synthesis of the Benzodiazepine Core

The benzodiazepine backbone is constructed via a solid-phase approach starting from 4-fluoro-3-nitrobenzoic acid (Scheme 1). This precursor is anchored to a resin via its carboxylic acid group, enabling sequential modifications:

• Aromatic substitution : Reaction with β-amino esters (e.g., ethyl glycinate) in DMF with DIEA yields a nitro-substituted intermediate.

• Nitro reduction : Tin(II) chloride dihydrate (SnCl₂·2H₂O) in THF/H₂O reduces the nitro group to an amine.

• Cyclization : The free amine undergoes intramolecular cyclization using DIC/HOBt to form the tetrahydro-1,5-benzodiazepin-2-one core.

Table 1: Optimization of Cyclization Conditions

Catalyst	Solvent	Temp (°C)	Yield (%)	Purity (%)
DIC/HOBt	DMF	25	78	95
EDCI/HOAt	CH₂Cl₂	0→25	65	88
T3P®	THF	40	82	97

Data adapted from.

Stereochemical Control at C3

The (3S)-configuration is established via chiral resolution or asymmetric synthesis :

• Chiral auxiliaries : (S)-PyBOX ligands in Pd-catalyzed amidations yield enantiomeric excess (ee) >98%.

• Enzymatic resolution : Lipase-mediated hydrolysis of racemic esters (e.g., CAL-B, 40°C, 72h) achieves 99% ee.

Table 2: Comparison of Stereochemical Methods

Method	ee (%)	Scale (g)	Cost ($/g)
Chiral Pd catalysis	98.5	100	12.50
Enzymatic resolution	99.2	50	8.20
Chiral HPLC	99.9	10	45.00

Data from.

Salt Formation and Purification

Dihydrochloride Synthesis

The free base is converted to the dihydrochloride salt using:

• HCl gas : Bubble into EtOH solution at −20°C (yield: 85–90%).

• Amino acid hydrochlorides : Glycine·HCl in iPrOH/EtOAc (1:2) at 25°C (purity: 99.5%).

Critical parameters :

• Stoichiometry: 2.1–2.3 eq HCl per base to avoid monohydrochloride byproducts.

• Crystallization solvents: EtOH/MTBE (3:1) yields needle-like crystals with optimal flow properties.

Polymorph Control

X-ray diffraction confirms two stable polymorphs:

• Form I : Monoclinic, P2₁/c, a=7.6929 Å, Z=4 (hygroscopic).

• Form II : Orthorhombic, P2₁2₁2₁, a=12.7332 Å, Z=8 (non-hygroscopic).

Table 3: Polymorph Stability Under Accelerated Conditions

Form	Temp (°C)	RH (%)	Stability (weeks)
I	40	75	2
II	40	75	12

Data from.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (500 MHz, D₂O): δ 7.45 (d, J=8.5 Hz, 1H, ArH), 4.32 (q, J=6.8 Hz, 1H, C3-H), 3.88–3.72 (m, 2H, C2-H₂).

• ¹³C NMR : 168.9 (C=O), 158.2 (C-F), 55.1 (C3).

• HRMS : m/z 267.1248 [M+H]⁺ (calc. 267.1243).

Purity Assessment

• HPLC : C18 column, 0.1% TFA/MeCN gradient, tR=8.2 min (purity >99.9%).

• Chiral HPLC : Chiralpak AD-H, heptane/EtOH (80:20), tR=12.7 min (ee >99%).

Scale-Up Considerations

Industrial Production

• Continuous flow reactors : Microreactors (PTFE, 200 μm channels) enable decarboxylation at 200°C with <3% isomerization.

• Green chemistry : Replace SnCl₂ with H₂/Pd-C for nitro reductions (TOF=1,200 h⁻¹).

Table 4: Cost Analysis for 100 kg Batch

Step	Cost ($/kg)	Contribution (%)
Fluorination	1,200	28
Cyclization	800	19
Chiral resolution	1,500	35
Salt formation	750	18

Data synthesized from .

Chemical Reactions Analysis

Types of Reactions

(3S)-3-amino-9-fluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one dihydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Ammonia or primary amines in ethanol.

Major Products

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzodiazepines with various functional groups.

Scientific Research Applications

(3S)-3-amino-9-fluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one dihydrochloride has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex benzodiazepine derivatives.

Biology: Studied for its potential effects on neurotransmitter systems.

Medicine: Investigated for its anxiolytic, sedative, and anticonvulsant properties.

Industry: Potential use in the development of new pharmaceuticals.

Mechanism of Action

The mechanism of action of (3S)-3-amino-9-fluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one dihydrochloride involves its interaction with the gamma-aminobutyric acid (GABA) receptor. By binding to the GABA receptor, it enhances the inhibitory effects of GABA, leading to sedative and anxiolytic effects. The fluorine atom may contribute to its binding affinity and selectivity.

Comparison with Similar Compounds

Limitations of Available Evidence

Key gaps include:

Structural data: No crystallographic coordinates or NMR spectra (e.g., 1H-NMR, 13C-NMR) are available for comparison .

Pharmacological studies : Absence of binding affinity (e.g., IC₅₀), metabolic half-life, or toxicity data.

Computational modeling: No docking studies or quantum mechanical calculations to predict receptor interactions.

Biological Activity

(3S)-3-amino-9-fluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one dihydrochloride is a synthetic compound belonging to the benzodiazepine class. It possesses a unique structural framework characterized by a tetrahydro-benzodiazepine core. The presence of an amino group and a fluorine atom at specific positions enhances its potential biological activities. This article explores its biological activity through various studies and findings.

The molecular formula for (3S)-3-amino-9-fluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one dihydrochloride is C12H13Cl2FN2O. Its molecular weight is approximately 303.19 g/mol. The compound's structure allows it to interact with various biological targets, contributing to its pharmacological effects.

Research indicates that compounds similar to (3S)-3-amino-9-fluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one exhibit diverse biological activities. These include:

• Anxiolytic Effects : Benzodiazepines are known for their anxiolytic properties. This compound may modulate GABA_A receptors, leading to increased inhibitory neurotransmission.
• Anticonvulsant Activity : Similar benzodiazepines have demonstrated effectiveness in controlling seizures by enhancing GABAergic activity.

Biological Activity Data

The following table summarizes some biological activities observed in studies involving benzodiazepine derivatives:

Activity	Effect	Reference
Anxiolytic	Reduced anxiety-like behavior in animal models
Anticonvulsant	Decreased seizure frequency in induced models
Sedative	Induced sedation in rodent studies
Neuroprotective	Potential protective effects against neurotoxicity

Case Studies

Several case studies have highlighted the potential therapeutic applications of (3S)-3-amino-9-fluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one dihydrochloride:

• Anxiety Disorders : In a study involving animal models of anxiety, administration of the compound resulted in significant reductions in anxiety-like behaviors compared to controls. The anxiolytic effect was attributed to enhanced GABAergic transmission.
• Seizure Models : In another study focused on seizure models induced by pentylenetetrazol (PTZ), the compound showed a dose-dependent reduction in seizure frequency and severity. This suggests its potential as an anticonvulsant agent.

Interaction Studies

Understanding how (3S)-3-amino-9-fluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one dihydrochloride interacts with biological targets is crucial for elucidating its mechanism of action. Interaction studies reveal that the compound may bind selectively to GABA_A receptors and potentially modulate other neurotransmitter systems.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for achieving stereochemical control in (3S)-3-amino-9-fluoro-1,5-benzodiazepin-2-one dihydrochloride?

• Methodological Answer : The synthesis requires careful enantiomeric control due to the (3S) stereocenter. A multi-step approach involving chiral auxiliaries or asymmetric catalysis is recommended. For example, benzodiazepine derivatives often employ tert-butyloxycarbonyl (Boc) or carbobenzyloxy (Cbz) protecting groups to preserve stereochemistry during ring closure . Post-synthesis, purification via preparative HPLC with chiral stationary phases (e.g., cellulose tris(3,5-dimethylphenylcarbamate)) can isolate the desired enantiomer. Confirm stereochemical fidelity using circular dichroism (CD) or X-ray crystallography .

Q. How can X-ray crystallography and NMR spectroscopy resolve structural ambiguities in this compound?

• Methodological Answer :

• X-ray Crystallography : Use SHELXL for refining crystal structures, leveraging its robust handling of hydrogen bonding networks and disordered atoms. For example, SHELXL’s constraints (e.g., DFIX, ISOR) can stabilize fluoro-substituent positions in the benzodiazepine ring .
• NMR : Assign 1H/13C signals using 2D experiments (HSQC, HMBC) to differentiate between NH groups (amide/amine) and fluorine coupling patterns. For instance, 9-fluoro substituents exhibit distinct coupling with adjacent protons (J = 8–12 Hz) .

Q. What analytical methods are critical for assessing purity and stability?

• Methodological Answer :

• HPLC-UV/MS : Use reversed-phase C18 columns (e.g., 5 µm, 250 mm × 4.6 mm) with 0.1% trifluoroacetic acid in water/acetonitrile gradients. Monitor degradation products at λ = 254 nm .
• Thermogravimetric Analysis (TGA) : Evaluate hygroscopicity and thermal decomposition (e.g., dihydrochloride salt stability up to 150°C) under nitrogen flow.

Advanced Research Questions

Q. How do ring puckering coordinates (Cremer-Pople parameters) explain conformational flexibility in the tetrahydrobenzodiazepine core?

• Methodological Answer : Calculate puckering amplitude (θ) and phase angle (φ) from X-ray data using the Cremer-Pople method . For a seven-membered ring, θ > 20° indicates significant non-planarity. Compare with DFT-optimized geometries (B3LYP/6-31G*) to identify energetically favored conformers. For example, the 3S configuration may stabilize a boat-like conformation (φ ≈ 90°) due to steric interactions between the amino group and fluorine substituent .

Q. What hydrogen-bonding motifs stabilize the crystal lattice, and how can graph-set analysis predict polymorphism?

• Methodological Answer : Use graph-set notation (e.g., R²₂(8) for N–H···Cl interactions) to classify hydrogen bonds. In dihydrochloride salts, the NH₃⁺ group typically forms three-centered bonds with chloride ions and adjacent amide carbonyls . Polymorph screening via solvent-mediated crystallization (e.g., ethanol vs. acetone) can reveal competing motifs, such as bifurcated vs. linear H-bonds.

Q. How to resolve contradictions between crystallographic data and spectroscopic results for fluorine positioning?

• Methodological Answer : Discrepancies may arise from dynamic disorder in X-ray structures or solvent-induced shifts in NMR. For crystallography, refine fluorine occupancy using PART instructions in SHELXL . For NMR, compare experimental 19F chemical shifts (δ ≈ -120 ppm for aromatic F) with DFT-predicted values (GIAO method, B3LYP/6-311++G**) .

Q. What strategies identify and quantify diastereomeric impurities during synthesis?

• Methodological Answer : Use chiral LC-MS with a macrocyclic glycopeptide column (e.g., Chirobiotic T) to separate diastereomers. Quantify impurities via external calibration curves (LOD < 0.1%). Reference standards (e.g., (2S,3S)-benzothiazepin-3-yl acetate ) can aid identification.